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Compound of Interest

Compound Name: Triazophos-d5
CAS No.: 1773496-62-0
Cat. No.: B15558740
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Triazophos-d5, a deuterated analog of
the organophosphate insecticide Triazophos. This document is intended for researchers and
scientists in analytical chemistry, environmental science, and food safety, as well as
professionals involved in drug development who may study pesticide metabolism and toxicity.

Core Compound Details

Triazophos-d5 serves as an internal standard for the quantitative analysis of Triazophos in
various matrices. Its physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 1773496-62-0 [1]
Molecular Formula C12H11DsN303PS [21[31[4]
Molecular Weight 318.34 g/mol [21[31[4]
Appearance Pale yellow liquid [5]

0,0-diethyl O-(1-phenyl-d5-
Synonyms 1H-1,2,4-triazol-3-yl) [2]
phosphorothioate, Triazofos-d5

Analytical Applications and Experimental Protocols

Triazophos-d5 is primarily utilized as an internal standard in chromatographic methods, such
as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-
tandem mass spectrometry (GC-MS/MS), for the precise quantification of Triazophos residues
in environmental and agricultural samples. The use of a deuterated standard is crucial for
correcting variations during sample preparation and analysis, thereby enhancing the accuracy
of the results.

General Experimental Protocol for Pesticide Residue
Analysis using Triazophos-d5 as an Internal Standard

This protocol outlines a typical workflow for the analysis of Triazophos in a food matrix using
the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed
by LC-MS/MS analysis.

1. Sample Preparation (QUEChERS)

» Homogenization: A representative 10-15 g sample of the food matrix (e.g., fruit, vegetable) is
homogenized.

o Spiking with Internal Standard: A known amount of Triazophos-d5 solution (e.g., 100 pL of a
1 pg/mL solution in acetonitrile) is added to the homogenized sample.
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o Extraction: 10 mL of acetonitrile is added to the sample, and the mixture is shaken vigorously
for 1 minute. QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium
citrate) are then added, and the sample is shaken again for 1 minute.

o Centrifugation: The sample is centrifuged for 5 minutes at approximately 4000 rpm to
separate the phases.

» Dispersive Solid-Phase Extraction (dSPE) Cleanup: An aliquot of the supernatant
(acetonitrile layer) is transferred to a dSPE tube containing a cleanup sorbent (e.g., PSA,
C18). The tube is vortexed for 30 seconds and then centrifuged.

e Final Extract: The cleaned supernatant is transferred to a vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

e Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer.
e Column: A suitable C18 column for reversed-phase chromatography.

o Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.

e Injection Volume: 5-10 pL.

 lonization Mode: Electrospray lonization (ESI) in positive mode.

 MRM Transitions: Specific precursor-to-product ion transitions for both Triazophos and
Triazophos-d5 are monitored for quantification and confirmation.

3. Quantification

The concentration of Triazophos in the sample is determined by comparing the peak area ratio
of the analyte to the internal standard (Triazophos-d5) against a calibration curve prepared
with known concentrations of Triazophos and a constant concentration of Triazophos-d5.

Metabolic Pathway of Triazophos

While specific metabolic pathways for Triazophos-d5 are not extensively documented, it is
expected to follow the same degradation route as its non-deuterated counterpart. The primary
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metabolic pathway involves the hydrolysis of the phosphate ester bond. The following diagram
illustrates the microbial degradation pathway of Triazophos.

Hydro]ySlS 1-phenyl-1H-1,2,4-triazol-3-ol

Hydrolysis

Triazophos

> 0,0-diethyl phosphorothioate

Click to download full resolution via product page

Metabolic degradation of Triazophos.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of pesticide residues using
an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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